3-bromo-N-(4,5-dichloro-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 3-bromo-N-(4,5-dichloro-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C14H7BrCl2N2OS/c15-8-3-1-2-7(6-8)13(20)19-14-18-12-10(21-14)5-4-9(16)11(12)17/h1-6H,(H,18,19,20)
• InChI Key: WAKKBMBSPJNNFB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(=O)NC2=NC3=C(S2)C=CC(=C3Cl)Cl
• Molecular Formula: C14H7BrCl2N2OS
• Molecular Weight: 402.1 g/mol

Description

3-bromo-N-(4,5-dichloro-1,3-benzothiazol-2-yl)benzamide is a synthetic organic compound that belongs to the class of benzothiazole derivatives Benzothiazoles are heterocyclic compounds containing both sulfur and nitrogen atoms in their ring structure

Preparation Methods

The synthesis of 3-bromo-N-(4,5-dichloro-1,3-benzothiazol-2-yl)benzamide typically involves the following steps:

Formation of the Benzothiazole Ring: The benzothiazole ring can be synthesized by the cyclization of 2-aminothiophenol with a suitable carboxylic acid derivative.

Chlorination: The chlorination of the benzothiazole ring at the 4 and 5 positions can be carried out using chlorinating agents like thionyl chloride or phosphorus pentachloride.

Industrial production methods for this compound may involve optimizing these synthetic routes to achieve higher yields and purity, often using automated and scalable processes.

Chemical Reactions Analysis

3-bromo-N-(4,5-dichloro-1,3-benzothiazol-2-yl)benzamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine and chlorine atoms in the compound can be substituted with other functional groups using nucleophilic or electrophilic substitution reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Coupling Reactions: The compound can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form more complex molecules.

Common reagents used in these reactions include palladium catalysts, boronic acids, and reducing agents like sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Medicinal Chemistry: The compound has shown promise as a potential therapeutic agent due to its biological activities, including antibacterial, antifungal, and anticancer properties.

Biological Research: It is used as a tool compound in biological studies to investigate the mechanisms of action of benzothiazole derivatives.

Industrial Applications: The compound can be used as an intermediate in the synthesis of other bioactive molecules and materials.

Mechanism of Action

The mechanism of action of 3-bromo-N-(4,5-dichloro-1,3-benzothiazol-2-yl)benzamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific biological activity being studied.

Comparison with Similar Compounds

3-bromo-N-(4,5-dichloro-1,3-benzothiazol-2-yl)benzamide can be compared with other benzothiazole derivatives, such as:

2-aminobenzothiazole: Known for its antimicrobial properties.

6-chlorobenzothiazole: Studied for its anticancer activity.

2-mercaptobenzothiazole: Used as a vulcanization accelerator in the rubber industry.

The uniqueness of 3-bromo-N-(4,5-dichloro-1,3-benzothiazol-2-yl)benzamide lies in its specific substitution pattern, which imparts distinct biological activities and chemical reactivity.